Cas no 2029448-65-3 (Tert-butyl 3-propanoylthiomorpholine-4-carboxylate)

• Product Name: Tert-butyl 3-propanoylthiomorpholine-4-carboxylate
• CAS No: 2029448-65-3
• MF: C₁₂H₂₁NO₃S
• MW: 259.365042448044
• CID: 6411694
• PubChem ID: 165468007
• Update Time: 2025-05-24

Tert-butyl 3-propanoylthiomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-propanoylthiomorpholine-4-carboxylate
• EN300-796868
• 2029448-65-3
• Tert-butyl 3-propanoylthiomorpholine-4-carboxylate

• Inchi： 1S/C12H21NO3S/c1-5-10(14)9-8-17-7-6-13(9)11(15)16-12(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： PCMSZYIXZWSSHT-UHFFFAOYSA-N
• SMILES： S1CCN(C(=O)OC(C)(C)C)C(C(CC)=O)C1

Computed Properties

• Exact Mass: 259.12421471g/mol
• Monoisotopic Mass: 259.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.9Ų

Additional information on Tert-butyl 3-propanoylthiomorpholine-4-carboxylate

Comprehensive Overview of Tert-butyl 3-propanoylthiomorpholine-4-carboxylate (CAS No. 2029448-65-3)

In the realm of organic chemistry and pharmaceutical intermediates, Tert-butyl 3-propanoylthiomorpholine-4-carboxylate (CAS No. 2029448-65-3) has garnered significant attention due to its versatile applications and unique structural properties. This compound, often abbreviated as TBPTC in research circles, belongs to the thiomorpholine derivative family, which is widely explored for its potential in drug discovery, material science, and agrochemical development. Its molecular formula, C₁₂H₂₁NO₃S, highlights a balanced combination of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms, enabling diverse reactivity and functionalization.

The thiomorpholine core in Tert-butyl 3-propanoylthiomorpholine-4-carboxylate is a sulfur-containing heterocycle, which imparts distinct electronic and steric characteristics compared to its oxygen analog, morpholine. This structural feature is particularly valuable in medicinal chemistry, where sulfur atoms often enhance binding affinity to biological targets or improve metabolic stability. Researchers frequently investigate such derivatives for their potential as kinase inhibitors, protease modulators, or GPCR ligands, aligning with current trends in targeted drug design and precision medicine.

One of the most searched questions in scientific databases revolves around the synthetic routes for CAS 2029448-65-3. The compound is typically synthesized via a multi-step process involving the protection of thiomorpholine’s nitrogen with a tert-butyloxycarbonyl (Boc) group, followed by acylation at the 3-position with propanoyl chloride. This methodology ensures high yield and purity, critical for downstream applications. Recent advancements in green chemistry have also prompted explorations into solvent-free or catalytic methods to produce such intermediates, reflecting the industry’s shift toward sustainable practices.

From an industrial perspective, Tert-butyl 3-propanoylthiomorpholine-4-carboxylate serves as a key building block in the synthesis of more complex molecules. Its Boc-protected amine functionality allows for selective deprotection under mild acidic conditions, making it indispensable in peptide coupling and fragment-based drug discovery. Moreover, the propanoyl side chain offers a handle for further derivatization, such as reduction to alcohols or conversion to hydrazides, catering to the growing demand for structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, compounds like CAS 2029448-65-3 are increasingly analyzed through machine learning models to predict their physicochemical properties or biological activities. This aligns with the broader trend of integrating computational tools with experimental workflows to accelerate R&D cycles. Searches for "thiomorpholine derivatives in silico screening" or "Boc-protected intermediates solubility prediction" have surged, underscoring the intersection of chemistry and data science.

Quality control and analytical characterization of TBPTC are also frequent topics of inquiry. Techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity, ensuring compliance with regulatory standards like ICH Q7. The compound’s stability under various storage conditions (e.g., temperature, humidity) is another area of practical concern, often addressed in technical datasheets provided by suppliers.

In summary, Tert-butyl 3-propanoylthiomorpholine-4-carboxylate (CAS No. 2029448-65-3) exemplifies the innovation in modern synthetic chemistry, bridging academic research and industrial applications. Its adaptability to multiple chemical transformations, coupled with the rising interest in sulfur-containing heterocycles, positions it as a valuable asset in the quest for novel therapeutics and functional materials. As the scientific community continues to explore its potential, this compound remains a focal point for both experimental and computational studies.